Texas Red-2-Sulfonamidoethyl Mercaptan
Texas Red-2-Sulfonamidoethyl Mercaptan
Brand Name:
Vulcanchem
CAS No.:
1258221-19-0
VCID:
VC20747383
InChI:
InChI=1S/C33H35N3O6S3/c37-44(38,34-11-16-43)22-9-10-23(28(19-22)45(39,40)41)29-26-17-20-5-1-12-35-14-3-7-24(30(20)35)32(26)42-33-25-8-4-15-36-13-2-6-21(31(25)36)18-27(29)33/h9-10,17-19,34H,1-8,11-16H2,(H-,39,40,41,43)
SMILES:
C1CC2=CC3=C(C4=C2N(C1)CCC4)OC5=C6CCC[N+]7=C6C(=CC5=C3C8=C(C=C(C=C8)S(=O)(=O)NCCS)S(=O)(=O)[O-])CCC7
Molecular Formula:
C33H35N3O6S3
Molecular Weight:
665.8 g/mol
Texas Red-2-Sulfonamidoethyl Mercaptan
CAS No.: 1258221-19-0
Cat. No.: VC20747383
Molecular Formula: C33H35N3O6S3
Molecular Weight: 665.8 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 1258221-19-0 |
|---|---|
| Molecular Formula | C33H35N3O6S3 |
| Molecular Weight | 665.8 g/mol |
| IUPAC Name | 2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)-5-(2-sulfanylethylsulfamoyl)benzenesulfonate |
| Standard InChI | InChI=1S/C33H35N3O6S3/c37-44(38,34-11-16-43)22-9-10-23(28(19-22)45(39,40)41)29-26-17-20-5-1-12-35-14-3-7-24(30(20)35)32(26)42-33-25-8-4-15-36-13-2-6-21(31(25)36)18-27(29)33/h9-10,17-19,34H,1-8,11-16H2,(H-,39,40,41,43) |
| Standard InChI Key | QBUINQBVLJVORG-UHFFFAOYSA-N |
| SMILES | C1CC2=CC3=C(C4=C2N(C1)CCC4)OC5=C6CCC[N+]7=C6C(=CC5=C3C8=C(C=C(C=C8)S(=O)(=O)NCCS)S(=O)(=O)[O-])CCC7 |
| Canonical SMILES | C1CC2=CC3=C(C4=C2N(C1)CCC4)OC5=C6CCC[N+]7=C6C(=CC5=C3C8=C(C=C(C=C8)S(=O)(=O)NCCS)S(=O)(=O)[O-])CCC7 |
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